Rac-(1r,2r)-3-amino-2-methoxycyclobutan-1-ol hydrochloride

• IUPAC Name: (1R,2R)-3-amino-2-methoxycyclobutan-1-ol;hydrochloride
• InChI: InChI=1S/C5H11NO2.ClH/c1-8-5-3(6)2-4(5)7;/h3-5,7H,2,6H2,1H3;1H/t3?,4-,5-;/m1./s1
• InChI Key: GAAWBXSGIVFXKO-LCHHAKPLSA-N
• Canonical SMILES: COC1C(CC1O)N.Cl
• Isomeric SMILES: CO[C@H]1[C@@H](CC1N)O.Cl
• Molecular Formula: C5H12ClNO2
• Molecular Weight: 153.61 g/mol

Description

Rac-(1r,2r)-3-amino-2-methoxycyclobutan-1-ol hydrochloride, also known as AMBC or Ambroxol hydrochloride, is a chemical compound that belongs to the class of cyclobutanols. It is widely used in scientific research due to its various biochemical and physiological effects.

Mechanism of Action

Rac-(1r,2r)-3-amino-2-methoxycyclobutan-1-ol hydrochloride is a lysosomal stabilizer, which means it can prevent the breakdown of lysosomes and the release of lysosomal enzymes into the cytoplasm. This mechanism of action is thought to be responsible for its various biochemical and physiological effects.
Biochemical and Physiological Effects:
Rac-(1r,2r)-3-amino-2-methoxycyclobutan-1-ol hydrochloride has been shown to have various biochemical and physiological effects. It can increase the activity of lysosomal enzymes, which can lead to the degradation of extracellular matrix proteins. This effect has been shown to be beneficial in the treatment of various diseases, such as chronic obstructive pulmonary disease (COPD) and cystic fibrosis. Rac-(1r,2r)-3-amino-2-methoxycyclobutan-1-ol hydrochloride can also modulate the activity of certain enzymes, such as phospholipase A2, which is involved in the production of inflammatory mediators.

Advantages and Limitations for Lab Experiments

Rac-(1r,2r)-3-amino-2-methoxycyclobutan-1-ol hydrochloride has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in large quantities. It is also stable and can be stored for long periods of time. However, there are some limitations to its use in lab experiments. It can be toxic at high concentrations, and its effects can be difficult to interpret due to its complex mechanism of action.

Future Directions

For the use of Rac-(1r,2r)-3-amino-2-methoxycyclobutan-1-ol hydrochloride in scientific research include the development of new drugs and the study of its effects on various diseases.

Synthesis Methods

Rac-(1r,2r)-3-amino-2-methoxycyclobutan-1-ol hydrochloride can be synthesized through the reaction of 3-chloro-2-methoxycyclobutanone with ammonia. The reaction yields racemic mixture of Rac-(1r,2r)-3-amino-2-methoxycyclobutan-1-ol hydrochloride, which can be separated into its enantiomers through chromatography. The synthesis of Rac-(1r,2r)-3-amino-2-methoxycyclobutan-1-ol hydrochloride is relatively simple and can be performed in a laboratory setting.

Scientific Research Applications

Rac-(1r,2r)-3-amino-2-methoxycyclobutan-1-ol hydrochloride has been extensively used in scientific research due to its various biochemical and physiological effects. It has been used as a tool to study the role of lysosomal enzymes in the pathogenesis of various diseases. Rac-(1r,2r)-3-amino-2-methoxycyclobutan-1-ol hydrochloride can also be used to study the mechanism of action of various drugs, as it can modulate the activity of certain enzymes.